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Compound of Interest

Compound Name: hCAII-IN-4

Cat. No.: B14765202

Application Notes and Protocols for hCAIl-IN-4

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation and storage of stock solutions
of hCAII-IN-4, a potent human carbonic anhydrase Il (hCAll) inhibitor. Adherence to these

protocols is crucial for ensuring the stability, and activity of the compound for reliable and
reproducible experimental results.

Physicochemical and Storage Data

The following table summarizes the key physicochemical properties and recommended storage
conditions for hCAII-IN-4.
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Parameter Value Source
Molecular Formula C31H23NO9 [1]
Molecular Weight 553.52 g/mol [2]
Appearance Solid [1]
B Soluble in DMSO (up to 10
Solubility [1][2]
mM)

) -20°C for 3 years or 4°C for 2
Storage of Solid [1]
years

) -80°C for up to 6 months;
Storage of Stock Solution [1]
-20°C for up to 1 month

Shipping Condition Room temperature [1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of
hCAII-IN-4 in DMSO

This protocol describes the preparation of a 10 mM stock solution of hCAII-IN-4, a common
starting concentration for in vitro assays.

Materials:

o hCAII-IN-4 solid powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

o Sterile, RNase/DNase-free polypropylene microcentrifuge tubes
o Calibrated micropipettes and sterile tips

» Vortex mixer

e Analytical balance
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Procedure:

» Equilibration: Before opening, allow the vial of hCAII-IN-4 to equilibrate to room temperature
for at least 20-30 minutes. This prevents condensation of atmospheric moisture onto the
compound.

» Weighing: Accurately weigh the desired amount of hCAIl-IN-4 powder in a sterile
microcentrifuge tube using an analytical balance. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 5.54 mg of hCAII-IN-4 (Molecular Weight = 553.52 g/mol ).

o Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the hCAII-IN-4 powder. For the example above, add 1 mL of DMSO.

» Dissolution: Vortex the solution for 1-2 minutes to ensure complete dissolution of the
compound. Gentle warming in a water bath (not exceeding 37°C) or brief sonication can be
used to aid dissolution if necessary. Visually inspect the solution to ensure there are no
visible particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile polypropylene
microcentrifuge tubes.[3]

» Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Store the aliquots at -80°C for long-term storage (up to 6
months) or at -20°C for short-term storage (up to 1 month).[1]

Visualized Workflow

The following diagram illustrates the recommended workflow for the preparation and storage of
hCAII-IN-4 stock solutions.
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Workflow for hCAII-IN-4 Stock Solution Preparation and Storage
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Caption: Workflow for hCAII-IN-4 Stock Solution Preparation and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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